Cas no 2080-75-3 (2-Hydroxy-5-methoxybenzimidazole)

• Product Name: 2-Hydroxy-5-methoxybenzimidazole
• CAS No: 2080-75-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD01462048
• CID: 84110
• PubChem ID: 591101
• Update Time: 2025-04-18

2-Hydroxy-5-methoxybenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1H-benzo[d]imidazol-2(3H)-one
• 1,3-Dihydro-5-methoxy-2H-benzimidazole-2-one~2-Hydroxy-5-methoxybenzimidazole
• 5-Methoxy-2(3H)-benzimidazolone
• 5-Methoxy-2-benzimidazolinone
• 2-Hydroxy-5-methoxybenzimidazole
• 5-methoxy-1,3-dihydrobenzimidazol-2-one
• 1,3-Dihydro-5-methoxy-2H-benzimidazol-2-one
• 5-Methoxy-1,3-dihydro-benzimidazol-2-on
• 5-methoxy-1,3-dihydro-benzimidazol-2-one
• 5-methoxy-1,3-dihydro-benzoimidazol-2-one
• 5-Methoxy-2-oxo-benzimidazolin
• 5-methoxy-3-hydrobenzimidazol-2-one
• 5-Methoxy-benzimidazolin-2-on
• 5-methoxybenzimidazolone
• AUPLVAKFTYFHTA-UHFFFAOYSA-N
• 2H-Benzimidazol-2-one, 1,3-dihydro-5-methoxy-
• 1,3-DIHYDRO-5-METHOXY-2H-BENZIMIDAZOLE-2-ONE
• 2-Benzimidazolinone, 5-methoxy-
• 5-METHOXY-2-HYDROXYBENZIMIDAZOLE
• 5-methoxybenzimidazol-2-one
• 5-Methoxybenzi
• LCZC3325
• MFCD01462048
• SY270579
• W-201827
• 5-methoxy-1,3-dihydro-2H-benzo[d]imidazol-2-one
• 5-Methoxybenzimidazol-2(3H)-one
• 5-METHOXY-1H-1,3-BENZODIAZOL-2-OL
• 5-Methoxybenzimidazolin-2-one
• ?5-METHOXY-2-BENZIMIDAZOLINONE
• UNII-4M8NZB6TTN
• ESOMEPRAZOLE IMPURITY 6
• AKOS009157990
• 2H-Benzimidazol-2-one,1,3-dihydro-5-methoxy-
• MFCD00051946
• 2080-75-3
• AB02155
• J-013638
• FT-0620551
• EN300-733066
• FT-0728594
• AKOS005206706
• 5-METHOXY-BENZIMIDAZOLIN-2-ONE
• DTXSID10343637
• CS-0043842
• CHEMBL3218377
• 5-METHOXY-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
• 4M8NZB6TTN
• SCHEMBL2107333
• DB-017684
• FH24276

• MDL： MFCD01462048
• Inchi： 1S/C8H8N2O2/c1-12-5-2-3-6-7(4-5)10-8(11)9-6/h2-4H,1H3,(H2,9,10,11)
• InChI Key： AUPLVAKFTYFHTA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(N2)=O
• BRN： 141043

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5
• Topological Polar Surface Area: 50.4

Experimental Properties

• Color/Form: powder
• Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 259-260 ºC
• Boiling Point: 174.5±19.0 ºC (760 Torr),
• Flash Point: 59.3±21.5 ºC,
• Refractive Index: 1.565
• Solubility: Slightly soluble (6.6 g/l) (25 º C),
• PSA: 57.88000
• LogP: 0.86480
• Solubility: Not determined
• Vapor Pressure: 1.2±0.3 mmHg at 25°C

2-Hydroxy-5-methoxybenzimidazole Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazardous Material transportation number：1759
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles